Cas no 8016-94-2 (5-(Trifluoromethyl)pyridine-2-carboxylic Acid)

• Product Name: 5-(Trifluoromethyl)pyridine-2-carboxylic Acid
• CAS No: 8016-94-2
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 724619
• Update Time: 2025-06-10

5-(Trifluoromethyl)pyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Fats and Glyceridicoils, vegetable, brominated
• BROMINATED VEGETABLE OIL
• 5-(trifluoromethyl)pyridine-2-carboxylic Acid
• 5-(trifluoromethyl)picolinic acid
• 5-Trifluoromethyl-2-pyridinecarboxylic acid
• 5-(Trifluoromethyl)-2-pyridinecarboxylic acid
• 5-trifluoromethyl-pyridine-2-carboxylic acid
• 5-(trifluoromethyl)-pyridine-2-carboxylic acid
• 2-PYRIDINECARBOXYLIC ACID, 5-(TRIFLUOROMETHYL)-
• 5-(trifluoromethyl)pyridine-2-carboxylicacid
• PubChem15164
• BCP20008
• AR2108
• BBL100541
• SBB053043
• 5-(Trifluoromethyl)pyridine-2-carboxylic Acid

• Inchi： 1S/C7H4F3NO2/c8-7(9,10)4-1-2-5(6(12)13)11-3-4/h1-3H,(H,12,13)
• InChI Key： NJHGVAYLDHROPT-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C(=O)O)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Experimental Properties

• FEMA: 2168

Additional information on 5-(Trifluoromethyl)pyridine-2-carboxylic Acid

Introduction to 5-(Trifluoromethyl)pyridine-2-carboxylic Acid (CAS No. 8016-94-2)

5-(Trifluoromethyl)pyridine-2-carboxylic Acid, with the CAS number 8016-94-2, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural and electronic properties due to the presence of a trifluoromethyl group. The trifluoromethyl moiety enhances the lipophilicity and metabolic stability of the molecule, making it a valuable intermediate in the synthesis of various bioactive agents.

The trifluoromethyl group is particularly noteworthy in medicinal chemistry due to its ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic clearance. This feature has led to its extensive use in the development of drugs targeting a wide range of therapeutic areas, including oncology, inflammation, and central nervous system disorders. The incorporation of this group into molecular frameworks often results in improved binding affinity and selectivity, which are critical factors in drug design.

In recent years, there has been a growing interest in the application of 5-(Trifluoromethyl)pyridine-2-carboxylic Acid in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The pyridine core provides a suitable scaffold for hydrogen bonding interactions with biological targets, while the trifluoromethyl group enhances the molecule's interaction with these targets by increasing its binding affinity.

The compound's structural versatility also makes it a valuable building block for more complex molecules. Researchers have leveraged its reactivity to introduce various functional groups, leading to the development of novel compounds with distinct pharmacological profiles. For example, derivatives of 5-(Trifluoromethyl)pyridine-2-carboxylic Acid have been explored as potential antiviral agents, showcasing its broad applicability across different therapeutic domains.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications influence the biological activity of 5-(Trifluoromethyl)pyridine-2-carboxylic Acid-based compounds. Molecular modeling techniques have enabled researchers to predict the binding modes of these molecules with high accuracy, facilitating the rational design of more effective drugs. This interdisciplinary approach combines experimental data with computational insights to accelerate drug discovery processes.

The synthesis of 5-(Trifluoromethyl)pyridine-2-carboxylic Acid itself is an intricate process that requires careful optimization to achieve high yields and purity. Common synthetic routes involve multi-step organic transformations, including condensation reactions, fluorination processes, and carboxylation steps. The availability of high-quality starting materials and advanced catalytic systems is crucial for ensuring the efficiency and scalability of these synthetic pathways.

In conclusion, 5-(Trifluoromethyl)pyridine-2-carboxylic Acid (CAS No. 8016-94-2) is a versatile and highly valuable compound in pharmaceutical research. Its unique structural features and functional properties make it an indispensable tool for developing innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.